Cas no 890593-38-1 (N-(3-iodophenyl)methylmorpholine-4-sulfonamide)

• Product Name: N-(3-iodophenyl)methylmorpholine-4-sulfonamide
• CAS No: 890593-38-1
• MF: C₁₁H₁₅IN₂O₃S
• MW: 382.217873811722
• CID: 5439531
• Update Time: 2025-05-22

N-(3-iodophenyl)methylmorpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-iodobenzyl)-4-morpholinesulfonamide
• N-(3-iodophenyl)methylmorpholine-4-sulfonamide

• Inchi： 1S/C11H15IN2O3S/c12-11-3-1-2-10(8-11)9-13-18(15,16)14-4-6-17-7-5-14/h1-3,8,13H,4-7,9H2
• InChI Key： BSLZBNMLYJXBRA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC1C=CC=C(I)C=1)N1CCOCC1

Additional information on N-(3-iodophenyl)methylmorpholine-4-sulfonamide

Recent Advances in the Study of N-(3-iodophenyl)methylmorpholine-4-sulfonamide (CAS: 890593-38-1)

N-(3-iodophenyl)methylmorpholine-4-sulfonamide (CAS: 890593-38-1) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have explored its interactions with various biological targets, shedding light on its mechanism of action and pharmacological properties.

The synthesis and characterization of N-(3-iodophenyl)methylmorpholine-4-sulfonamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. Additionally, X-ray crystallography has been utilized to elucidate its three-dimensional conformation, providing insights into its binding affinity with target proteins.

One of the most significant findings in recent research is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that N-(3-iodophenyl)methylmorpholine-4-sulfonamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This activity suggests its potential utility in the development of anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results indicate favorable bioavailability and metabolic stability, making it a promising candidate for further preclinical development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active research.

In addition to its therapeutic potential, N-(3-iodophenyl)methylmorpholine-4-sulfonamide has also been studied for its role in chemical biology as a tool compound. Its ability to selectively modify specific amino acid residues in proteins has been leveraged in proteomics research, enabling the identification and characterization of novel drug targets. This dual utility underscores its versatility and broad applicability in both drug discovery and basic research.

Looking ahead, ongoing studies are focused on refining the compound's pharmacological profile through structural modifications and derivatization. Computational modeling and structure-activity relationship (SAR) analyses are being employed to guide these efforts, with the aim of enhancing its potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3-iodophenyl)methylmorpholine-4-sulfonamide (CAS: 890593-38-1) represents a promising scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and targeted therapy. Continued research into its mechanisms and optimization will be critical for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical synthesis and biological application, highlighting the dynamic nature of modern drug discovery.